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Compound of Interest

Compound Name: Lanthanum bromide

Cat. No.: B1212527

Essential Safety and Handling Guide for
Lanthanum Bromide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Lanthanum Bromide (LaBr3), including detailed operational and
disposal plans. Adherence to these procedures is critical for minimizing risks and ensuring the
well-being of all laboratory personnel.

Lanthanum bromide is a solid, hygroscopic material that can cause skin, eye, and respiratory
irritation.[1][2][3] Proper handling and the use of appropriate personal protective equipment
(PPE) are crucial to prevent exposure.

Hazard Identification and Personal Protective
Equipment

Lanthanum bromide is classified as a hazardous substance.[3] The primary hazards are:
o Skin Corrosion/Irritation: Category 2[1][3]

e Serious Eye Damage/Eye Irritation: Category 2[1][3]
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o Specific target organ toxicity (single exposure): Category 3, primarily affecting the respiratory

system.[1][3]

To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US). A
face shield should be worn in
addition to goggles when a

splash hazard is present.[4][5]

Protects against dust particles
and chemical splashes that
can cause serious eye
irritation.[1][2][3]

Skin Protection

Wear protective gloves
(disposable nitrile gloves are
the minimum) and impervious,
flame-resistant clothing or a
lab coat.[4][5][6][7] For tasks
with a higher risk of exposure,
double-gloving or wearing
Silver Shield gloves under

nitrile gloves is recommended.

[5]

Prevents skin contact which
can cause irritation.[1][2][3]
Contaminated clothing must be
removed and washed before

reuse.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced. A
full-face respirator should be
used in situations with high

dust concentrations.[3][4]

Protects against the inhalation
of dust which may cause

respiratory irritation.[1][2]

Standard Operating Procedure for Handling
Lanthanum Bromide
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The following workflow outlines the necessary steps for safely handling Lanthanum Bromide
from acquisition to disposal.

Preparation

Conduct Hazard Assessment

Y

Gather all necessary PPE

Y

Ensure eyewash and safety shower are accessible

Y

Work in a well-ventilated area or fume hood

Hanglling
A

Don appropriate PPE

Wash hands thoroughly after handling

Storage
A

Store in a tightly closed container

Y

Keep in a well-ventilated place

Store locked up

Disg 'osal

Collect waste in a suitable, closed container
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Standard Operating Procedure for Lanthanum Bromide

Emergency Response Plan

Immediate and appropriate action during an emergency is critical.

Spills:

Evacuate: Evacuate the immediate area.[8]

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust
formation, and place it into a suitable, closed container for disposal.[1][9]

Decontaminate: Clean the spill area thoroughly.

Exposure:

 Inhalation: Move the affected person to fresh air. If they feel unwell, call a poison center or
doctor.[1]

» Skin Contact: Wash the affected area with plenty of soap and water.[1] If skin irritation
occurs, seek medical advice.[1] Remove and wash contaminated clothing before reuse.[1]

» Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms occur.[3]

Fire:

o Use extinguishing media suitable for the surrounding fire. Lanthanum bromide itself is not
flammable.[1]
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Disposal Plan

Waste lanthanum bromide is considered hazardous waste.[9]
o Collection: Collect waste material in a suitable, closed container.[1][9]

» Disposal: Dispose of the contents and container at an approved waste disposal plant in
accordance with local, regional, and national regulations.[1][9][10] Do not release it into the
environment.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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